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Compound of Interest

Compound Name: Butylphthalide-d3

Cat. No.: B12418990 Get Quote

Butylphthalide-d3: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Butylphthalide-d3, a deuterated form of

Butylphthalide. The information compiled herein is intended for researchers, scientists, and

professionals in drug development, offering key data on its chemical properties, synthesis, and

its role in experimental research.

Core Compound Details
Butylphthalide-d3 is the deuterium-labeled version of Butylphthalide (also known as 3-n-

Butylphthalide or NBP).[1][2] Butylphthalide itself is a compound initially isolated from celery

seeds and has been investigated for its potential therapeutic effects, particularly in the context

of cerebral ischemia.[1][2][3] The introduction of deuterium atoms into the molecule makes

Butylphthalide-d3 a valuable tool in pharmacokinetic and metabolic studies, often used as an

internal standard for quantitative analysis by methods such as NMR, GC-MS, or LC-MS.[1]

Molecular Structure and Properties
The molecular structure of Butylphthalide-d3 is characterized by a phthalide core with a

deuterated butyl side chain.

Table 1: Physicochemical Properties of Butylphthalide-d3
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Property Value Reference

CAS Number
Not explicitly available;

Unlabeled CAS: 6066-49-5
[1][4]

Molecular Formula C₁₂H₁₁D₃O₂ [1][5]

Molecular Weight 193.26 g/mol [1][5]

Appearance Oil [1][2]

Color Colorless to light yellow [1][2]

Purity ≥99.81% [1]

SMILES
O=C1OC(CCCC([2H])([2H])

[2H])C2=C1C=CC=C2
[1][2]

Storage Conditions
Pure form: -20°C for 3 years;

In solvent: -80°C for 6 months
[1]

Synthesis and Experimental Protocols
While specific protocols for the synthesis of Butylphthalide-d3 are not readily available in the

public domain, a general approach can be inferred from the synthesis of Butylphthalide.

General Synthesis of Butylphthalide
A patented method for the preparation of Butylphthalide involves a three-step process:[6]

Hydrogenation: Butenyl phthalide is hydrogenated in an alcohol solvent using a Raney nickel

catalyst. The solvent is then removed under reduced pressure to yield an intermediate.[6]

Purification: The intermediate is mixed with sodium hydroxide and water. The reaction

system is washed with dichloromethane, and an alcohol solvent is added. The pH is then

adjusted to precipitate a second, purified intermediate.[6]

Cyclization: The purified intermediate undergoes a cyclization reaction in an acidic organic

solvent to produce the final Butylphthalide product.[6]
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To synthesize Butylphthalide-d3, a deuterated starting material, such as a deuterated

butylating agent, would be incorporated in an appropriate step of a synthetic route.

Experimental Use in Ischemic Stroke Models
The unlabeled form of Butylphthalide, DL-3-n-butylphthalide (NBP), has been extensively

studied in models of ischemic stroke. These protocols provide a framework for how

Butylphthalide-d3 could be used as a tracer to study the pharmacokinetics and mechanism of

action of NBP.

Experimental Protocol: Middle Cerebral Artery Occlusion (MCAO) Model in Mice

This protocol describes the induction of focal cerebral ischemia to study the effects of NBP.[7]

Animal Preparation: Male C57BL/6 mice are anesthetized with isoflurane. Body temperature

is maintained at 37°C using a heating pad.[7]

Surgical Procedure: A midline incision is made in the neck to expose the right common

carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).[7]

Occlusion: A filament is inserted into the ICA to occlude the middle cerebral artery.

Treatment: NBP (or Butylphthalide-d3 for tracer studies) is administered, for example, by

intraperitoneal injection for a specified number of days before the MCAO surgery.[7]

Reperfusion and Analysis: After a defined period of occlusion, the filament is withdrawn to

allow for reperfusion. Neurological deficits, infarct volume, and cerebral blood flow are then

assessed.[7]

Signaling Pathways and Mechanisms of Action
Studies on DL-3-n-butylphthalide have revealed its influence on several key signaling pathways

involved in neuroprotection and anti-inflammatory responses.[8] Butylphthalide-d3 can be

instrumental in elucidating the specific interactions of NBP within these pathways.

PI3K/Akt Signaling Pathway
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The PI3K/Akt pathway is a crucial regulator of cell survival and proliferation. NBP has been

shown to exert protective effects through the modulation of this pathway.[8]
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Caption: PI3K/Akt signaling pathway activated by NBP.

NF-κB Signaling Pathway
The NF-κB pathway plays a central role in inflammation. NBP can modulate this pathway to

reduce the inflammatory response.[8]
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Caption: Inhibition of the NF-κB pathway by NBP.

JNK Signaling Pathway
The JNK pathway is involved in cellular responses to stress, including apoptosis. NBP has

been shown to prevent neuronal cell death by inhibiting this pathway.
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Caption: NBP's inhibitory effect on the JNK pathway.

Conclusion
Butylphthalide-d3 serves as an essential tool for researchers in the fields of pharmacology

and drug development. Its primary application as a stable isotope-labeled internal standard

allows for precise quantification in complex biological matrices. The extensive research on its

non-deuterated counterpart, DL-3-n-butylphthalide, in areas such as neuroprotection and anti-

inflammation, provides a strong basis for further studies utilizing Butylphthalide-d3 to unravel

its metabolic fate and intricate mechanisms of action. This guide provides a foundational

understanding for professionals seeking to incorporate Butylphthalide-d3 into their research

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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